2-((1-(2-hydroxyethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[[1-(2-hydroxyethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H23N3O3S/c1-13-5-7-14(8-6-13)11-20-17(24)12-26-18-15-3-2-4-16(15)22(9-10-23)19(25)21-18/h5-8,23H,2-4,9-12H2,1H3,(H,20,24)
• InChI Key: ZPVJGWOTABCQFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC(=O)N(C3=C2CCC3)CCO
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

The compound is a derivative of cyclopenta[d]pyrimidin-4-yl, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. For instance, compounds like 4H-pyrido[1,2-a]pyrimidin-4-ones have been involved in metal-free C-3 chalcogenation reactions.

Scientific Research Applications

Catalysis and Nanomaterials

• . This material has been successfully applied in the Biginelli condensation reaction, which involves the synthesis of 3,4-dihydropyrimidin-2(1H)-ones. The advantages of using GO–THEIC include stability, reusability, low catalyst loading, avoidance of toxic transition metals, short reaction times, and high yields. Additionally, the products are easily separated and purified.

Mechanism of Action

Target of Action

The primary targets of this compound are the extracellular signal-regulated kinases ERK1/2 . These kinases represent an essential node within the RAS/RAF/MEK/ERK signaling cascade, which is commonly activated by oncogenic mutations in BRAF or RAS or by upstream oncogenic signaling .

Mode of Action

The compound interacts with its targets, ERK1/2, inhibiting their kinase activity . This inhibition disrupts the RAS/RAF/MEK/ERK signaling cascade, which can lead to a decrease in cell proliferation and survival, particularly in cells with oncogenic mutations that activate this pathway .

Biochemical Pathways

The affected pathway is the RAS/RAF/MEK/ERK signaling cascade . This pathway is crucial for cell proliferation and survival, and its disruption can lead to apoptosis, or programmed cell death . Downstream effects of inhibiting this pathway can include decreased tumor growth in cancer cells with mutations that activate this pathway .

Pharmacokinetics

The compound is described as orally bioavailable , suggesting it is well-absorbed and can reach its target sites in the body effectively.

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of ERK1/2 kinase activity , disruption of the RAS/RAF/MEK/ERK signaling cascade , and potential induction of apoptosis in affected cells . These effects can lead to decreased cell proliferation and survival, particularly in cells with oncogenic mutations that activate the RAS/RAF/MEK/ERK pathway .

Action Environment